4-[[4-(4-Methoxyphenyl)piperazin-1-yl]methyl]benzo[h]chromen-2-one

• IUPAC Name: 4-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]benzo[h]chromen-2-one
• InChI: InChI=1S/C25H24N2O3/c1-29-21-9-7-20(8-10-21)27-14-12-26(13-15-27)17-19-16-24(28)30-25-22-5-3-2-4-18(22)6-11-23(19)25/h2-11,16H,12-15,17H2,1H3
• InChI Key: HMRYPIZHYSCOHL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CC3=CC(=O)OC4=C3C=CC5=CC=CC=C54
• Molecular Formula: C25H24N2O3
• Molecular Weight: 400.5 g/mol

Description

The compound “4-[[4-(4-Methoxyphenyl)piperazin-1-yl]methyl]benzo[h]chromen-2-one” is a complex organic molecule. It has a molecular weight of 351.41. The IUPAC name for this compound is 4-{4-[4-(4-methoxyphenyl)-1-piperazinyl]phenyl}-2,4-dihydro-3H-1,2,4-triazol-3-one.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a molecular weight of 351.41. Unfortunately, detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the resources I found.

Scientific Research Applications

Anticoronaviral Activity

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Antibacterial Activity

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Molecular Modeling and Drug Design

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Novel Synthesis Routes

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Triazole Derivatives

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Future Directions

The future directions for this compound could involve further studies on its potential therapeutic applications, given the interest in related compounds for their affinity to alpha1-adrenergic receptors. Additionally, more detailed studies on its synthesis, physical and chemical properties, and safety profile would be beneficial.

Mechanism of Action

Target of Action

The primary targets of this compound are alpha1-adrenergic receptors (α1-AR) . These receptors are a class of G-protein-coupled receptors (GPCRs) and are among the most studied . They play a crucial role in the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate .

Mode of Action

The compound interacts with its targets, the α1-ARs, which are also targets for the endogenous neurotransmitters, catecholamines noradrenaline, and epinephrine

Biochemical Pathways

The activation or blockade of α1-ARs is a major therapeutic approach for the treatment of numerous disorders such as cardiac hypertrophy, congestive heart failure, hypertension, angina pectoris, cardiac arrhythmias, depression, benign prostate hyperplasia, anaphylaxis, asthma, and hyperthyroidism . The compound, by interacting with α1-ARs, could potentially affect these biochemical pathways and their downstream effects.

Pharmacokinetics

It’s noted that similar compounds have shown alpha1-adrenergic affinity in the range from 22 nm to 250 nm . This suggests that the compound may have a good pharmacokinetic profile, but more research would be needed to confirm this.